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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103

Essential Safety and Handling Guide for Edetol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Edetol (CAS 192-60-
3), also known as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine or Quadrol. Adherence
to these protocols is essential for ensuring a safe laboratory environment and the integrity of
your research.

Chemical and Physical Properties

Edetol is a colorless to pale yellow, viscous liquid that is miscible with water and various
organic solvents.[1] Its properties are summarized below.
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Property Value

CAS Number 102-60-3

Molecular Formula C14H32N204

Molecular Weight 292.41 g/mol

Appearance Colorless to light yellow viscous liquid[2]
Boiling Point 190 °C @ 1.0 mmHg[1]

Density 1.010 g/cm3[2]

Solubility Miscible with water[2]

pH 10.4 (10 g/L in water)

Hazard Identification and Personal Protective
Equipment (PPE)

Edetol is classified as a skin sensitizer and may cause an allergic skin reaction.[2][3] It can
also cause eye and skin irritation, as well as respiratory tract irritation.[4] Therefore, appropriate
PPE is mandatory.

PPE Category Specification Rationale

_ Protects against splashes that
] Chemical safety goggles or a )
Eye and Face Protection ) can cause serious eye
face shield. o
irritation.

) ) Prevents skin contact, which
) Chemical-resistant gloves o
Hand Protection o can lead to irritation and
(e.g., Nitrile, Neoprene). ) ]
allergic reactions.

) A fully buttoned, long-sleeved Protects skin from accidental
Body Protection _
laboratory coat. spills.

) ) Use in a well-ventilated area or ~ Minimizes the inhalation of
Respiratory Protection ] ] S
under a chemical fume hood. potentially irritating vapors.
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Operational Plan: Step-by-Step Handling Protocol

Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents.

Don all required PPE as specified in the table above.

Handling Viscous Liquids: Edetol is a viscous liquid, which requires specific handling
techniques to ensure accurate measurement and prevent contamination.

o Pipetting: Use positive displacement pipettes or the reverse pipetting technique with
standard air displacement pipettes for accurate liquid handling.[5][6]

o Transfer: When transferring, pour slowly and allow sufficient time for the liquid to flow.

Experimental Workflow: The following diagram outlines the standard workflow for handling
Edetol in a laboratory setting.
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A diagram illustrating the handling workflow for Edetol.

First Aid Measures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[7]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ S
and shoes. Get medical attention if irritation

develops or persists.[3]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[3]

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion . .
mouth to an unconscious person. Get medical

attention.[7]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[1]

Clean: Clean the spill area thoroughly.

Waste Disposal: Edetol and any contaminated materials should be disposed of as hazardous
chemical waste.

e Unused Product: Collect in a designated, labeled, and sealed container.
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o Contaminated Materials: Gloves, wipes, and other materials that have come into contact with
Edetol should be placed in a designated hazardous waste container.

e Solutions: Aqueous and organic solutions containing Edetol should be collected in
appropriate, labeled hazardous waste containers. Do not pour down the drain.

All waste must be disposed of through a licensed disposal company, following all local, state,
and federal regulations.[8]
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A flowchart for the Edetol spill response procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL16280&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/nnnn-tetrakis2-hydroxyethylethylenediamine-pid_Seven5364.html
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0124.pdf
https://pim-resources.coleparmer.com/sds/05492.pdf
https://opentrons.com/applications/viscous-liquid-handling
https://m.youtube.com/watch?v=N2LOrQ0VKMo
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.chemicalbook.com/msds/n-n-n-n-tetrakis-2-hydroxypropyl-ethylenediamine.pdf
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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